Cas no 13908-91-3 (Urea,N,N'-bis(2-fluoroethyl)-N'-nitroso-)

• Product Name: Urea,N,N'-bis(2-fluoroethyl)-N'-nitroso-
• CAS No: 13908-91-3
• MF: C₅H₉F₂N₃O₂
• MW: 181.140667676926
• CID: 188922
• PubChem ID: 96886
• Update Time: 2025-04-19

Urea,N,N'-bis(2-fluoroethyl)-N'-nitroso- Chemical and Physical Properties

Names and Identifiers

• Urea,N,N'-bis(2-fluoroethyl)-N'-nitroso-
• 1,3-Bis(2-fluoroethyl)-1-nitrosourea
• Bis(fluoroethyl)nitrosourea
• BFNU
• NSC-91728
• NSC 91728
• Bis-(fluoroethyl)nitrosourea
• 1,3-BIS(2-FLUOROETHYL)-3-NITROSOUREA
• CHEMBL12563
• Urea, N,N'-bis(2-fluoroethyl)-N-nitroso-
• 1,3-bis-(2-fluoroethyl) nitrosourea
• Urea, N,N'-bis(2-fluoroethyl)-N'-nitroso-
• NSC91728
• DTXSID60160896
• Urea,N'-bis(2-fluoroethyl)-N-nitroso-
• NSC 91,728
• 1,1-d2-cpd of bis-(fluoroethyl)nitrosourea
• F37G38Q4X7
• Urea,3-bis(2-fluoroethyl)-1-nitroso-
• 13908-91-3
• BRN 1956526
• 1,3-BIS(2-FLUOROETHYL)NITROSOUREA
• AI3-52785
• Urea, 1,3-bis(2-fluoroethyl)-1-nitroso-
• UNII-F37G38Q4X7
• N,N'-BIS(2-FLUOROETHYL)-N'-NITROSOUREA

• Inchi： 1S/C5H9F2N3O2/c6-1-3-8-5(11)10(9-12)4-2-7/h1-4H2,(H,8,11)
• InChI Key： GWRLHZIGYXCDKL-UHFFFAOYSA-N
• SMILES： FCCN(C(NCCF)=O)N=O

Computed Properties

• Exact Mass: 181.06600
• Monoisotopic Mass: 181.06628286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.77000
• LogP: 1.00930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas Nitrosoureas